Cas no 61853-07-4 (Acetamide, N-[4-[[4-(aminosulfonyl)phenyl]azo]phenyl]-2-chloro-)

Acetamide, N-[4-[[4-(aminosulfonyl)phenyl]azo]phenyl]-2-chloro- structure
61853-07-4 structure
Product Name:Acetamide, N-[4-[[4-(aminosulfonyl)phenyl]azo]phenyl]-2-chloro-
CAS No:61853-07-4
MF:C14H13ClN4O3S
MW:352.796020269394
CID:464662
PubChem ID:71391705
Update Time:2025-04-19

Acetamide, N-[4-[[4-(aminosulfonyl)phenyl]azo]phenyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-[[4-(aminosulfonyl)phenyl]azo]phenyl]-2-chloro-
    • 2-chloro-N-[4-[(4-sulfamoylphenyl)diazenyl]phenyl]acetamide
    • 2-Chloro-N-{4-[(E)-(4-sulfamoylphenyl)diazenyl]phenyl}acetamide
    • DTXSID80813534
    • 61853-07-4
    • Inchi: 1S/C14H13ClN4O3S/c15-9-14(20)17-10-1-3-11(4-2-10)18-19-12-5-7-13(8-6-12)23(16,21)22/h1-8H,9H2,(H,17,20)(H2,16,21,22)/b19-18+
    • InChI Key: AGUJXLSBWLQXQA-VHEBQXMUSA-N
    • SMILES: ClCC(NC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)S(N)(=O)=O)=O

Computed Properties

  • Exact Mass: 352.03989
  • Monoisotopic Mass: 352.0396892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 113.98
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